Cas no 960491-87-6 (S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE)

• Product Name: S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE
• CAS No: 960491-87-6
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5871906
• PubChem ID: 26191991
• Update Time: 2025-10-23

S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• (s)-3-(2-(trifluoromethyl)phenoxy)pyrrolidine
• SCHEMBL2819314
• 960491-87-6
• CS-0343392
• Pyrrolidine,3-[2-(trifluoromethyl)phenoxy]-,(3S)-
• DTXSID401248281
• (3S)-3-[2-(Trifluoromethyl)phenoxy]pyrrolidine
• AKOS017561010
• S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE
• Pyrrolidine, 3-[2-(trifluoromethyl)phenoxy]-, (3S)-

• Inchi： 1S/C11H12F3NO/c12-11(13,14)9-3-1-2-4-10(9)16-8-5-6-15-7-8/h1-4,8,15H,5-7H2/t8-/m0/s1
• InChI Key： XNRDRGOBJOHKEX-QMMMGPOBSA-N
• SMILES： N1CC[C@H](OC2=CC=CC=C2C(F)(F)F)C1

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 282.4±40.0 °C(Predicted)
• pka: 9.22±0.10(Predicted)

Additional information on S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE

Introduction to S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE (CAS No. 960491-87-6)

S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE, identified by its CAS number 960491-87-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in the development of innovative therapeutic agents. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a phenoxy moiety, contribute to its unique chemical properties and biological activities.

The S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE molecule has garnered considerable attention in recent years due to its role as a key intermediate in the synthesis of various pharmacologically active substances. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design. Additionally, the phenoxy group contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

In the context of contemporary research, S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE has been explored for its potential applications in treating a range of diseases. Recent studies have highlighted its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory and autoimmune disorders. The compound's ability to modulate these biological pathways makes it a promising candidate for further investigation.

The synthesis of S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE involves a series of well-defined chemical reactions that showcase the expertise of modern organic synthesis techniques. The introduction of the trifluoromethyl group into the pyrrolidine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

The phenoxy side chain in S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE adds another layer of complexity to its chemical behavior. This moiety not only influences the compound's solubility but also interacts with biological targets in a specific manner. Understanding these interactions is crucial for optimizing the compound's pharmacological properties. Computational studies, including molecular dynamics simulations and quantum mechanical calculations, have been instrumental in elucidating these interactions at a molecular level.

One of the most intriguing aspects of S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has led to the identification of several lead compounds that are currently undergoing preclinical testing. The versatility of this scaffold makes it an attractive option for medicinal chemists seeking to develop new therapeutic agents.

The pharmacokinetic profile of S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These findings are encouraging for researchers who are working on translating laboratory discoveries into clinical applications. The compound's ability to reach target sites efficiently while minimizing side effects is essential for its success as a drug candidate.

In conclusion, S-3-[2-(TRIFLUOROMETHYL)PHENOXY]PYRROLIDINE (CAS No. 960491-87-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.